Cas no 2229186-58-5 (1-amino-2-2-fluoro-3-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: 1-amino-2-2-fluoro-3-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 2229186-58-5
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 6108535
• PubChem ID: 165635675
• Update Time: 2025-06-26

1-amino-2-2-fluoro-3-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-2-fluoro-3-(trifluoromethyl)phenylpropan-2-ol
• 1-amino-2-[2-fluoro-3-(trifluoromethyl)phenyl]propan-2-ol
• EN300-1973622
• 2229186-58-5

• Inchi： 1S/C10H11F4NO/c1-9(16,5-15)6-3-2-4-7(8(6)11)10(12,13)14/h2-4,16H,5,15H2,1H3
• InChI Key： KVXNOVABCXJCGE-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C(C)(CN)O

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-2-2-fluoro-3-(trifluoromethyl)phenylpropan-2-ol

Compound CAS No 2229186-58-5: 1-Amino-2-(2-fluoro-3-(trifluoromethyl)phenyl)propan-2-ol

The compound with CAS No 2229186-58-5, known as 1-amino-2-(2-fluoro-3-(trifluoromethyl)phenyl)propan-2-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group, a fluorinated aromatic ring, and a trifluoromethyl substituent. These features make it a valuable building block for the development of novel pharmaceuticals and advanced materials.

Recent studies have highlighted the potential of 1-amino-2-(2-fluoro-3-(trifluoromethyl)phenyl)propan-2-ol in the design of bioactive molecules. The presence of the trifluoromethyl group introduces significant electron-withdrawing effects, which can enhance the compound's stability and bioavailability. Additionally, the fluorine atom in the aromatic ring contributes to both electronic and steric effects, making this compound highly versatile in various chemical reactions.

In terms of synthesis, researchers have developed efficient methods to prepare 1-amino-2-(2-fluoro-3-(trifluoromethyl)phenyl)propan-2-ol. One popular approach involves a multi-step process that includes nucleophilic substitution, followed by selective oxidation and reduction steps. These methods have been optimized to achieve high yields and excellent purity, making the compound accessible for large-scale applications.

The applications of this compound are diverse. In the pharmaceutical industry, it has been explored as a potential lead compound for drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Its ability to interact with specific biological targets makes it a promising candidate for further preclinical studies. Furthermore, in materials science, this compound has been utilized as a precursor for the synthesis of advanced polymers and coatings with unique properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-amino-2-(2-fluoro-3-(trifluoromethyl)phenyl)propan-2-ol. Quantum mechanical calculations have revealed that the amino group plays a critical role in stabilizing the molecule's conformation, while the trifluoromethyl group enhances its hydrophobicity. These findings have been instrumental in guiding the design of new derivatives with improved properties.

In conclusion, 1-amino-2-(2-fluoro-3-(trifluoromethyl)phenyl)propan-2-butanol is a versatile and intriguing compound with vast potential across multiple disciplines. Its unique structure, combined with recent research breakthroughs, positions it as a key player in future innovations in both medicine and materials science.